N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide, also known as ITA, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ITA has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.
Scientific Research Applications
Synthesis and Pharmacological Properties
N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide and its derivatives have been synthesized and evaluated for various pharmacological properties. One such derivative, AK-4, has shown significant potential in the management of pain and inflammation (Kumar & Mishra, 2020).
Anticancer and Antiproliferative Effects
A related compound, exhibiting a similar structural framework, demonstrated promising antiproliferative effects through the inhibition of VEGF-A, a key molecule in angiogenesis and cancer progression (Prashanth et al., 2014).
Synthesis Techniques and Derivatives
Advanced synthesis techniques have been employed to create novel derivatives of N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide. These derivatives have been structurally characterized and have shown potential in various pharmacological applications (Yu et al., 2014).
Antimicrobial Activity
Derivatives of this compound have been tested for antimicrobial activity, with some showing promising results against various pathogens. This highlights the potential of these derivatives in combating infectious diseases (Liao et al., 2017).
Anti-Inflammatory and Analgesic Properties
The compound and its derivatives have been explored for their anti-inflammatory and analgesic properties. This research indicates potential for their use in treating conditions associated with pain and inflammation (Kumar et al., 2020).
Mechanism of Action
Target of Action
The primary target of this compound is the 3-Chymotrypsin-like cysteine protease (3CL pro) . This enzyme plays a crucial role in the replication of SARS-CoV-2, making it an attractive target for therapeutic intervention .
Mode of Action
The compound interacts with the 3CL pro enzyme, inhibiting its activity .
Biochemical Pathways
By inhibiting the 3CL pro enzyme, the compound disrupts the replication of SARS-CoV-2 . This has downstream effects on the viral life cycle, preventing the virus from multiplying and spreading within the host organism .
Pharmacokinetics
It is known that the compound displays inhibitory activity against sars-cov-2 3cl pro with an ic50 of 128 ± 017 μM
Result of Action
The inhibition of the 3CL pro enzyme by this compound results in a decrease in viral replication . This can potentially reduce the severity of SARS-CoV-2 infection and aid in the recovery of the infected individual .
properties
IUPAC Name |
N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-2-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2OS/c1-13(2)15-9-7-14(8-10-15)11-19(24)22-21-23-20-17-6-4-3-5-16(17)12-18(20)25-21/h3-10,13H,11-12H2,1-2H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHRDHFJFSUNABX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-isopropylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.